rac-3-Octadecanamido-2-ethoxypropan-1-ol Phosphocholine
rac-3-Octadecanamido-2-ethoxypropan-1-ol Phosphocholine
Brand Name:
Vulcanchem
CAS No.:
112989-02-3
VCID:
VC0013804
InChI:
InChI=1S/C28H59N2O6P/c1-6-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-28(31)29-25-27(34-7-2)26-36-37(32,33)35-24-23-30(3,4)5/h27H,6-26H2,1-5H3,(H-,29,31,32,33)
SMILES:
CCCCCCCCCCCCCCCCCC(=O)NCC(COP(=O)([O-])OCC[N+](C)(C)C)OCC
Molecular Formula:
C28H59N2O6P
Molecular Weight:
550.8 g/mol
rac-3-Octadecanamido-2-ethoxypropan-1-ol Phosphocholine
CAS No.: 112989-02-3
Reference Standards
VCID: VC0013804
Molecular Formula: C28H59N2O6P
Molecular Weight: 550.8 g/mol
| CAS No. | 112989-02-3 |
|---|---|
| Product Name | rac-3-Octadecanamido-2-ethoxypropan-1-ol Phosphocholine |
| Molecular Formula | C28H59N2O6P |
| Molecular Weight | 550.8 g/mol |
| IUPAC Name | [2-ethoxy-3-(octadecanoylamino)propyl] 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C28H59N2O6P/c1-6-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-28(31)29-25-27(34-7-2)26-36-37(32,33)35-24-23-30(3,4)5/h27H,6-26H2,1-5H3,(H-,29,31,32,33) |
| Standard InChIKey | QUVZKDZYEOYGKV-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCC(=O)NCC(COP(=O)([O-])OCC[N+](C)(C)C)OCC |
| Canonical SMILES | CCCCCCCCCCCCCCCCCC(=O)NCC(COP(=O)([O-])OCC[N+](C)(C)C)OCC |
| Synonyms | 7-Ethoxy-4-hydroxy-N,N,N-trimethyl-10-oxo-3,5-dioxa-9-aza-4-phosphaheptacosan-1-aminium 4-oxide; |
| PubChem Compound | 72241 |
| Last Modified | Nov 11 2021 |
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